![molecular formula C11H13FN2O2 B1394028 1-(5-Fluoro-2-nitrophenyl)piperidine CAS No. 854044-35-2](/img/structure/B1394028.png)
1-(5-Fluoro-2-nitrophenyl)piperidine
Overview
Description
1-(5-Fluoro-2-nitrophenyl)piperidine is a chemical compound with the molecular formula C11H13FN2O2 and a molecular weight of 224.23 . It has an IUPAC name of this compound .
Molecular Structure Analysis
The InChI code of this compound is 1S/C11H13FN2O2/c12-9-4-5-10(14(15)16)11(8-9)13-6-2-1-3-7-13/h4-5,8H,1-3,6-7H2 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
The predicted boiling point of this compound is 352.9±32.0 °C, and its predicted density is 1.261±0.06 g/cm3 . The predicted pKa value is 2.16±0.40 .Scientific Research Applications
1. Corrosion Inhibition in Iron
Piperidine derivatives, including those structurally similar to 1-(5-Fluoro-2-nitrophenyl)piperidine, have been studied for their corrosion inhibition properties on iron. Quantum chemical calculations and molecular dynamics simulations were utilized to investigate the adsorption behaviors of these compounds on iron surfaces, revealing significant potential in corrosion control (Kaya et al., 2016).
2. Radiotracer Synthesis for PET Imaging
Research on derivatives of this compound includes the synthesis of radiolabeled compounds for positron emission tomography (PET) imaging. These compounds, such as N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide, demonstrate the feasibility of using nucleophilic fluorination in the development of radiotracers, potentially useful in brain imaging studies (Katoch-Rouse & Horti, 2003).
3. Research in Organic Solvents and Ionic Liquids
Studies have examined the reaction of piperidine in various organic solvents and ionic liquids, exploring their effects on chemical reactions. This research provides insights into the medium effects on the aminolysis of compounds, which is crucial for understanding and optimizing chemical processes (Millán et al., 2013).
4. Enantiomeric Resolution in Chiral Separation
This compound-related compounds have been the subject of enantiomeric resolution studies, particularly in chiral chromatographic methods. This research is significant in the field of stereochemistry, contributing to the understanding of chiral recognition mechanisms and the separation of enantiomers in pharmaceutical compounds (Ali et al., 2016).
Properties
IUPAC Name |
1-(5-fluoro-2-nitrophenyl)piperidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13FN2O2/c12-9-4-5-10(14(15)16)11(8-9)13-6-2-1-3-7-13/h4-5,8H,1-3,6-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWMFLDMFJWXGOC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=C(C=CC(=C2)F)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13FN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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